Cas no 1310363-55-3 (N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1310363-55-3
• MF: C₂₅H₁₈N₄O₂
• MW: 406.43602514267
• MDL: MFCD01654927
• CID: 4587503
• PubChem ID: 135515522
• Update Time: 2025-05-30

N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-((2-hydroxynaphthalen-1-yl)methylene)-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(2-naphthalenyl)-, (2E)-2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazide
• N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide

• MDL： MFCD01654927
• Inchi： 1S/C25H18N4O2/c30-24-12-11-17-6-3-4-8-20(17)21(24)15-26-29-25(31)23-14-22(27-28-23)19-10-9-16-5-1-2-7-18(16)13-19/h1-15,30H,(H,27,28)(H,29,31)/b26-15+
• InChI Key： XOXCTLAKMCIWCF-CVKSISIWSA-N
• SMILES： N1C(C2=CC=C3C(=C2)C=CC=C3)=CC(C(N/N=C/C2=C3C(C=CC=C3)=CC=C2O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5

Additional information on N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide

N'-[(1E)-(2-Hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 1310363-55-3, known as N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring and a hydrazide group, which are known for their versatility in chemical reactivity and biological activity.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is often associated with significant pharmacological activity, making it a focal point in drug discovery research. The hydrazide group, on the other hand, is a functional group that can participate in various chemical reactions, including those involving carbonyl compounds, which are common in organic synthesis.

Recent studies have highlighted the potential of this compound in the field of drug design. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of anti-cancer agents. The presence of the naphthalene moiety adds further complexity to the molecule, enhancing its potential for interactions with biological targets. Naphthalene derivatives are well-known for their role in various pharmacological applications, including anti-inflammatory and anti-proliferative activities.

The (E)-configuration of the methylidene group in this compound plays a crucial role in determining its electronic properties and reactivity. This configuration influences the molecule's ability to engage in π-interactions, which are essential for its activity in biological systems. Recent advancements in computational chemistry have allowed researchers to model these interactions with high precision, providing deeper insights into the compound's behavior.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the pyrazole ring and subsequent functionalization to introduce the hydrazide and naphthalene groups. These reactions often require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods provide detailed information about the molecular structure, functional groups, and purity of the compound. Recent developments in analytical techniques have further enhanced our ability to study such complex molecules with greater accuracy.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has shown potential as an inhibitor of certain enzymes involved in cancer progression, making it a candidate for further investigation in oncology research. Additionally, its ability to modulate cellular signaling pathways suggests its utility in treating other diseases characterized by dysregulated signaling.

In conclusion, N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As research continues to uncover its full potential, this compound may play a pivotal role in advancing modern medicine and materials science.